Cas no 442881-10-9 (4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 442881-10-9
• MF: C₂₂H₂₆N₄O₅S
• MW: 458.530643939972
• CID: 6325128
• PubChem ID: 3472867
• Update Time: 2025-11-02

4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• F0559-0183
• 442881-10-9
• SR-01000547241-1
• SR-01000547241
• 4-(N,N-dipropylsulfamoyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Oprea1_776806
• AKOS024583601
• 4-(dipropylsulfamoyl)-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C22H26N4O5S/c1-4-14-26(15-5-2)32(28,29)19-12-8-16(9-13-19)20(27)23-22-25-24-21(31-22)17-6-10-18(30-3)11-7-17/h6-13H,4-5,14-15H2,1-3H3,(H,23,25,27)
• InChI Key： NOPURFDQWHCBSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC(=CC=3)OC)O2)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 458.16239112g/mol
• Monoisotopic Mass: 458.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Guide to 4-(Dipropylsulfamoyl)-N-5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 442881-10-9)

4-(Dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a specialized organic compound with a unique molecular structure that makes it an interesting subject for researchers in medicinal chemistry and material science. With the CAS number 442881-10-9, this compound has garnered attention due to its potential applications in drug discovery and agrochemical development. In this article, we will explore its properties, synthesis, applications, and market trends, while addressing common questions from researchers and industry professionals.

The molecular structure of 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide features a 1,3,4-oxadiazole core, which is known for its bioactivity in pharmaceutical compounds. The presence of a dipropylsulfamoyl group and a methoxyphenyl substituent enhances its potential as a building block for drug candidates. Researchers often search for "CAS 442881-10-9 applications" or "synthesis of 4-(dipropylsulfamoyl) benzamide derivatives," highlighting the growing interest in this compound.

One of the key applications of CAS 442881-10-9 lies in its role as an intermediate in the development of enzyme inhibitors. The 1,3,4-oxadiazole moiety is frequently explored in anticancer and antimicrobial research, making this compound valuable for high-throughput screening. Additionally, its structural features align with current trends in "fragment-based drug design" and "small molecule therapeutics," which are hot topics in pharmaceutical R&D.

From a synthetic chemistry perspective, 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide can be prepared through multi-step organic reactions, including condensation and cyclization processes. Researchers often inquire about "optimized synthesis routes for CAS 442881-10-9" or "scaling up oxadiazole derivatives," indicating a demand for efficient production methods. The compound's stability under various conditions also makes it suitable for further derivatization studies.

In the agrochemical sector, 4-(dipropylsulfamoyl) benzamide derivatives have shown promise as potential plant growth regulators or pest control agents. The methoxyphenyl group contributes to its lipophilicity, which is crucial for bioavailability in agricultural applications. With increasing interest in "green chemistry solutions" and "sustainable agrochemicals," this compound aligns well with industry needs.

The market for specialized intermediates like CAS 442881-10-9 is expanding, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and researchers frequently search for "reliable sources of 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide" or "custom synthesis services for oxadiazole compounds." Quality control, scalability, and regulatory compliance are key considerations for manufacturers.

Analytical characterization of 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide typically involves techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. Common queries include "analytical methods for CAS 442881-10-9" and "spectral data of oxadiazol-2-ylbenzamide derivatives," reflecting the need for comprehensive characterization data.

Looking ahead, the future prospects for CAS 442881-10-9 appear promising, particularly in personalized medicine and targeted therapy development. Its structural versatility allows for modifications that could lead to novel bioactive molecules. As research continues, we may see increased patent activity surrounding 4-(dipropylsulfamoyl) benzamide derivatives and their applications in various fields.

In conclusion, 4-(dipropylsulfamoyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents an important compound in modern chemical research. Its unique structure and potential applications in pharmaceuticals and agrochemicals make it a valuable subject for further investigation. Researchers and industry professionals continue to explore its possibilities, driving innovation in synthetic chemistry and drug discovery.